Cas no 50789-59-8 (3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE)

• Product Name: 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE
• CAS No: 50789-59-8
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 2857372
• PubChem ID: 4054027
• Update Time: 2025-08-05

3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE
• 2-Butanone, 3-chloro-4-(4-chlorophenyl)-

• Inchi： 1S/C10H10Cl2O/c1-7(13)10(12)6-8-2-4-9(11)5-3-8/h2-5,10H,6H2,1H3
• InChI Key： KKCOSJVILRLIBA-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)CC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 216.0108703g/mol
• Monoisotopic Mass: 216.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE

Professional Introduction to Compound with CAS No 50789-59-8 and Product Name 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE

The compound with CAS No 50789-59-8, chemically known as 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE, represents a significant area of interest in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a chlorinated aromatic ring and a ketone functional group, has garnered attention due to its versatile structural properties and potential applications in the development of novel therapeutic agents.

At the core of its utility lies its molecular architecture, which combines the electron-withdrawing effects of chlorine atoms with the reactivity of the carbonyl group. This unique combination makes 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of two chlorine substituents on the aromatic ring enhances its reactivity, making it amenable to various transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and condensation reactions.

Recent advancements in medicinal chemistry have highlighted the importance of chlorinated aromatic compounds in drug design. These compounds often exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for further development. In particular, 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE has been explored in the synthesis of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The chloro groups provide specific interactions with biological targets, improving the efficacy of these inhibitors.

The compound's structural features also make it a promising candidate for developing antimicrobial agents. The carbonyl group can participate in hydrogen bonding interactions with biological targets, while the chloro substituents can disrupt bacterial cell membranes. This dual functionality has been leveraged in recent studies to develop novel antibiotics that target resistant strains of bacteria. The synthesis of these derivatives often involves careful optimization of reaction conditions to maximize yield and purity.

In addition to its pharmaceutical applications, 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE has shown potential in materials science. Its ability to undergo polymerization reactions makes it a useful monomer for creating advanced materials with tailored properties. These materials can range from biodegradable polymers to high-performance coatings, depending on the specific synthetic route employed. The chlorine atoms also contribute to the material's thermal stability, making it suitable for industrial applications.

The synthesis of 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE typically involves multi-step organic reactions, starting from readily available precursors such as 4-chlorobenzaldehyde and 3-chloroacetyl chloride. The process often requires careful control of reaction conditions to avoid side products and ensure high selectivity. Recent improvements in catalytic systems have enabled more efficient and sustainable synthesis methods, reducing waste and energy consumption.

One notable aspect of working with 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE is its stability under various conditions. This stability is crucial for both storage and transportation, as it minimizes the risk of degradation before reaching the point of use. Additionally, its solubility profile allows for easy incorporation into different reaction media, facilitating its use in a wide range of synthetic protocols.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms in organic chemistry. By examining how 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE participates in different chemical transformations, researchers can gain insights into fundamental principles governing molecular interactions. These insights are not only academically valuable but also have practical implications for improving synthetic methodologies used in drug discovery and material science.

In conclusion, 3-CHLORO-4-(4-CHLOROPHENYL)-2-BUTANONE (CAS No 50789-59-8) is a multifaceted compound with significant potential across multiple disciplines. Its structural features enable diverse applications in pharmaceuticals, materials science, and organic synthesis. As research continues to uncover new uses for this compound, it will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.